N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3-nitrophenyl)methylidene]amino] 2-(4-propan-2-ylphenoxy)acetate
• InChI: InChI=1S/C18H19N3O5/c1-12(2)13-6-8-16(9-7-13)25-11-17(22)26-20-18(19)14-4-3-5-15(10-14)21(23)24/h3-10,12H,11H2,1-2H3,(H2,19,20)
• InChI Key: LKZYNLGWZXNONY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)ON=C(C2=CC(=CC=C2)[N+](=O)[O-])N
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)O/N=C(/C2=CC(=CC=C2)[N+](=O)[O-])\N
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol

Description

N-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a unique method and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A is not fully understood, but it is believed to involve the inhibition of various signaling pathways, such as the NF-κB and MAPK pathways. N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has also been found to activate the AMPK pathway, which plays a crucial role in cellular energy homeostasis.
Biochemical and Physiological Effects:
N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has been found to exhibit various biochemical and physiological effects, such as reducing oxidative stress, improving mitochondrial function, and regulating glucose and lipid metabolism. In addition, N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has been shown to have anti-inflammatory, anti-tumor, and anti-hypertensive effects.

Advantages and Limitations for Lab Experiments

N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has several advantages for lab experiments, such as its high purity, stability, and solubility in various solvents. However, there are also some limitations, such as its high cost and limited availability.

Future Directions

There are several future directions for the research on N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A, such as exploring its potential applications in other fields, such as neurodegenerative diseases and metabolic disorders. In addition, further studies are needed to elucidate the mechanism of action of N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A and to optimize its synthesis method to reduce its cost and increase its availability.
Conclusion:
In conclusion, N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A is a novel small molecule that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using a unique method and has been found to exhibit promising biochemical and physiological effects. Further research is needed to explore its potential applications and to elucidate its mechanism of action.

Synthesis Methods

N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has been synthesized using a unique method that involves the reaction of 3-nitrobenzenecarboximidamide with 4-isopropylphenoxyacetic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). This reaction results in the formation of N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A, which can be purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has been found to exhibit promising applications in various fields, such as cancer research, cardiovascular disease, and inflammation. In cancer research, N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In cardiovascular disease, N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has been found to reduce blood pressure and improve endothelial function. In inflammation, N'-{[(4-isopropylphenoxy)acetyl]oxy}-3-nitrobenzenecarboximidamide A has been shown to reduce the production of pro-inflammatory cytokines and chemokines.